Cas no 2044902-57-8 (3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine)

• Product Name: 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine
• CAS No: 2044902-57-8
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD30476224
• CID: 4634685
• PubChem ID: 125424977
• Update Time: 2025-05-18

3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1-benzopyran-2,1'-cyclobutan]-6-amine, 3,4-dihydro-
• 3,4-dihydrospiro[1-benzopyran-2,1''-cyclobutane]-6-amine
• 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine

• MDL： MFCD30476224
• Inchi： 1S/C12H15NO/c13-10-2-3-11-9(8-10)4-7-12(14-11)5-1-6-12/h2-3,8H,1,4-7,13H2
• InChI Key： BAYNEJNAFLQDSR-UHFFFAOYSA-N
• SMILES： C12(CCC1)OC1=CC=C(N)C=C1CC2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 364.6±31.0 °C at 760 mmHg
• Flash Point: 191.2±18.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine

Introduction to 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine (CAS No. 2044902-57-8)

3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2044902-57-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative belongs to the broader class of benzopyran spiro compounds, which are known for their diverse biological activities and potential therapeutic applications.

The molecular framework of 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine features a unique spirocyclic core, consisting of a fused benzopyran system linked to a cyclobutane ring. This structural motif imparts distinct electronic and steric properties to the molecule, making it a promising scaffold for drug discovery. The presence of an amine functional group at the 6-position further enhances its potential as a bioactive entity, enabling interactions with various biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and enhanced binding affinity towards biological receptors. The spirocyclic structure of 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine contributes to its conformational flexibility, which is often advantageous in designing molecules that can effectively engage with protein targets. This flexibility allows the compound to adopt multiple conformations that can optimize interactions with biological macromolecules.

One of the most compelling aspects of 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine is its potential in the development of novel therapeutic agents. The benzopyran scaffold is well-documented for its role in various pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects. The spirocyclic linkage further modulates these properties, leading to compounds with enhanced efficacy and reduced side effects. Current research suggests that derivatives of this class may have significant applications in treating chronic diseases characterized by oxidative stress and inflammation.

The synthesis of 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine involves multi-step organic transformations that require precise control over reaction conditions. The spirocyclic core is typically constructed through intramolecular cyclization reactions, often employing transition metal catalysts to facilitate the formation of the spiro bond. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them more accessible for further investigation.

From a medicinal chemistry perspective, 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine represents an excellent starting point for structure-based drug design. Computational modeling techniques have been increasingly utilized to predict the binding interactions of this compound with biological targets such as enzymes and receptors. These studies have provided valuable insights into its potential mechanisms of action and have guided the optimization of its pharmacological properties.

Recent experimental studies have begun to explore the pharmacological profile of 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine in vitro and in vivo models. Preliminary findings indicate that this compound exhibits promising activity against certain disease-related pathways. For instance, it has shown inhibitory effects on enzymes involved in inflammation and oxidative stress responses. These results are particularly encouraging given the growing recognition of these pathways as key contributors to various pathological conditions.

The structural features of 3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-amine also make it an attractive candidate for developing small-molecule probes for biochemical studies. By incorporating fluorophores or other reporter groups into its structure, researchers can create tools that allow real-time monitoring of biological processes at the molecular level. Such probes could be instrumental in unraveling complex signaling networks and identifying new therapeutic targets.

In conclusion,3,4-dihydrospiro1-benzopyran-2,1'-cyclobutane-6-aminedemonstrates significant potential as a pharmacological scaffold with diverse applications in drug discovery and therapeutic development. Its unique structural features and promising biological activities make it a compelling subject for further research. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, 2044902-57-8 is poised to play a crucial role in advancing our efforts toward discovering novel treatments for human diseases.